Cas no 1021252-82-3 (methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate)

• Product Name: methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate
• CAS No: 1021252-82-3
• MF: C₁₃H₁₃N₃O₃S₂
• MW: 323.39061999321
• CID: 5433090
• PubChem ID: 27536960
• Update Time: 2025-10-29

methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate
• VU0514894-1
• methyl 3-(4-amino-5-carbamoyl-2-thioxothiazol-3(2H)-yl)-4-methylbenzoate
• 1021252-82-3
• F3222-4132
• AKOS001951009
• Methyl 3-[4-amino-5-(aminocarbonyl)-2-thioxo-3(2H)-thiazolyl]-4-methylbenzoate

• Inchi： 1S/C13H13N3O3S2/c1-6-3-4-7(12(18)19-2)5-8(6)16-10(14)9(11(15)17)21-13(16)20/h3-5H,14H2,1-2H3,(H2,15,17)
• InChI Key： HBWFTRAFYWRWSV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C(N2C(N)=C(C(N)=O)SC2=S)=C1

Computed Properties

• Exact Mass: 323.03983363g/mol
• Monoisotopic Mass: 323.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.3±60.0 °C(Predicted)
• pka: 13.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate

Comprehensive Analysis of Methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate (CAS No. 1021252-82-3)

The compound methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate (CAS No. 1021252-82-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazole and benzoate moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in scientific databases revolves around the synthesis and mechanism of action of CAS 1021252-82-3. The compound’s sulfanylidene group plays a critical role in its reactivity, enabling interactions with biological targets such as proteins or nucleic acids. Recent studies highlight its potential in addressing oxidative stress-related diseases, a hot topic in 2024 due to the growing focus on anti-aging and neuroprotective compounds. This aligns with user queries about natural alternatives and synthetic antioxidants in healthcare forums.

From a structural perspective, the 4-amino-5-carbamoyl substituent in this molecule enhances its solubility and bioavailability, making it a subject of interest for formulation scientists. Discussions on platforms like ResearchGate often emphasize the need for stable derivatives of such compounds to improve their pharmacokinetic profiles. The methylbenzoate segment further contributes to its lipophilicity, a property frequently searched in relation to blood-brain barrier penetration—a key concern in CNS drug development.

In the context of green chemistry, another trending topic, researchers are investigating eco-friendly synthesis routes for methyl 3-(4-amino-5-carbamoyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)-4-methylbenzoate. Queries about catalytic methods or solvent-free reactions for similar compounds have spiked by 30% in the past year, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR are commonly mentioned in studies validating its purity, addressing another frequent search: quality control for heterocyclic compounds.

The compound’s potential applications extend to agricultural chemistry, where its thiazole core could serve as a scaffold for crop protection agents. This resonates with searches for next-generation fungicides amid rising global food security concerns. However, its primary focus remains in biomedical research, particularly in signal transduction inhibition—a subject with over 5,000 monthly searches in academic databases.

As regulatory agencies emphasize structure-activity relationship (SAR) data, the demand for detailed studies on CAS 1021252-82-3 derivatives has increased. Patent analyses reveal a 20% annual growth in filings related to its analogues, driven by interest in personalized medicine. This compound’s versatility ensures its relevance in answering today’s most pressing scientific questions—from molecular docking simulations to in vivo efficacy testing.